Cas no 403661-86-9 (Benzenebutanoic acid,4-(1,1-dimethylethyl)-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (bS)-)

• Product Name: Benzenebutanoic acid,4-(1,1-dimethylethyl)-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (bS)-
• CAS No: 403661-86-9
• MF: C₂₉H₃₁NO₄
• MW: 457.560748338699
• MDL: MFCD03093613
• CID: 328318
• PubChem ID: 2761711
• Update Time: 2025-07-08

Benzenebutanoic acid,4-(1,1-dimethylethyl)-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (bS)- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid,4-(1,1-dimethylethyl)-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (bS)-
• Fmoc-(S)-3-amino-4-(4-tertbutylphenyl)butyric acid
• AG-F-43078
• CTK4I2944
• FMOC-(S)-3-AMINO-4-(4-TERT-BUTYL-PHENYL)BUTANOIC ACID
• FMOC-(S)-3-AMINO-4-(4-TERT-BUTYL-PHENYL)-BUTYRIC ACID
• Fmoc-b-HoPhe(4-tBu)-OH
• FMOC-PHE(4-TBU)-(C*CH2)OH
• RARECHEM AK PT F137
• Fmoc-D-beta-HomoPhe(4-tBu)-OH
• MFCD03093613
• 401916-49-2
• (3S)-4-(4-tert-butylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(4-(tert-butyl)phenyl)butanoic acid
• fmoc-(s)-3-amino-4-(4-tert-butylphenyl)butyric acid
• (3S)-4-(4-tert-butylphenyl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid
• 403661-80-3
• starbld0017883
• CS-0182722
• Benzenebutanoic acid,4-(1,1-dimethylethyl)-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-,(bs)-
• Fmoc-(S)-3-Amino-4-(4-tert-butyl-phenyl)-butyric acid
• F76037
• PS-12357
• Fmoc-S-3-amino-4-(4-tert-butylphenyl)-butyric acid
• 403661-86-9
• AKOS015948881

• MDL： MFCD03093613
• Inchi： 1S/C29H31NO4/c1-29(2,3)20-14-12-19(13-15-20)16-21(17-27(31)32)30-28(33)34-18-26-24-10-6-4-8-22(24)23-9-5-7-11-25(23)26/h4-15,21,26H,16-18H2,1-3H3,(H,30,33)(H,31,32)/t21-/m0/s1
• InChI Key： HMXGIEACFDMWQS-NRFANRHFSA-N
• SMILES： O(C(N[C@H](CC(=O)O)CC1C=CC(=CC=1)C(C)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 457.22530847g/mol
• Monoisotopic Mass: 457.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Benzenebutanoic acid,4-(1,1-dimethylethyl)-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (bS)-

Benzenebutanoic Acid, 4-(1,1-Dimethylethyl)-b-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-, (bS)-

The compound with CAS No. 403661-86-9, commonly referred to as Benzenebutanoic acid, 4-(1,1-dimethylethyl)-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (bS)-, is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and chemical synthesis. This compound is notable for its complex structure and its role as an intermediate in the synthesis of various bioactive molecules. The (bS) designation indicates the stereochemistry at the chiral center, which is crucial for determining its biological activity and pharmacokinetic properties.

The molecular structure of this compound comprises a benzene ring substituted with a butanoic acid group at position 4. The butanoic acid moiety is further modified with a bulky 1,1-dimethylethyl group, which contributes to the steric hindrance and potentially influences the compound's solubility and stability. The fluorenylmethoxycarbonyl (Fmoc) group attached to the amino functionality is a well-known protecting group in peptide synthesis. This group plays a critical role in controlling the reactivity of the amine during synthetic procedures, ensuring selective reactions in multi-step syntheses.

Recent advancements in chemical synthesis have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, studies have shown that Fmoc-protected amino acids are integral to solid-phase peptide synthesis (SPPS), enabling the construction of complex polypeptides with high precision. The use of stereospecific intermediates like this compound ensures that the final product retains the desired stereochemistry, which is often critical for biological activity.

In terms of biological applications, compounds bearing fluorenylmethoxycarbonyl groups are frequently employed as building blocks in drug discovery programs. Their ability to undergo selective deprotection under mild conditions makes them invaluable in constructing bioactive molecules with intricate architectures. Recent research has also explored the use of such intermediates in the synthesis of cyclic peptides and macrocycles, which are promising candidates for targeting complex biological systems.

The stereochemistry at the (bS) center is particularly significant as it can influence the compound's interaction with biological targets. Stereoisomers often exhibit vastly different pharmacological profiles, making their precise control essential in drug development. Techniques such as chiral resolution and asymmetric synthesis have been refined to ensure high enantiomeric excess in such compounds, further enhancing their utility in research and development.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular architecture and help ensure that the compound meets rigorous quality standards required for pharmaceutical applications.

In summary, Benzenebutanoic acid, 4-(1,1-dimethylethyl)-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (bS)- is a versatile intermediate with wide-ranging applications in chemical synthesis and drug discovery. Its unique structure and stereochemical properties make it an essential component in constructing bioactive molecules with potential therapeutic value. As research continues to advance, this compound will undoubtedly play a pivotal role in shaping future innovations in medicinal chemistry.